Cas no 2229524-11-0 (2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-oxoacetic acid)

• Product Name: 2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-oxoacetic acid
• CAS No: 2229524-11-0
• MF: C₇H₇ClN₂O₃
• MW: 202.59508061409
• CID: 6287044
• PubChem ID: 165661575
• Update Time: 2025-05-22

2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-oxoacetic acid
• 2229524-11-0
• EN300-1978235

• Inchi： 1S/C7H7ClN2O3/c1-3-4(5(11)7(12)13)6(8)10(2)9-3/h1-2H3,(H,12,13)
• InChI Key： SIVVWDPSJNSABC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(=O)O)=O)C(C)=NN1C

Computed Properties

• Exact Mass: 202.0145198g/mol
• Monoisotopic Mass: 202.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.2Ų

Additional information on 2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-oxoacetic acid

Comprehensive Overview of 2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-oxoacetic acid (CAS No. 2229524-11-0)

2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-oxoacetic acid (CAS No. 2229524-11-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrazole derivative features a chloro-substituted ring coupled with an oxoacetic acid moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends toward sustainable chemistry and precision agriculture.

The compound’s molecular structure (C7H7ClN2O3) offers excellent reactivity for heterocyclic modifications, a hot topic in medicinal chemistry. Recent studies highlight its role in developing enzyme inhibitors, especially for targets like kinases and oxidoreductases, which are frequently searched in AI-driven drug design platforms. Its chloromethyl group enhances lipophilicity, a property critical for improving bioavailability—a key concern in modern pharmacokinetics research.

In agrochemical contexts, 2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-oxoacetic acid is explored as a precursor for herbicides and fungicides, addressing global demands for eco-friendly pesticides. Its chlorine atom contributes to selective toxicity, a feature widely discussed in green chemistry forums. Analytical techniques like HPLC and LC-MS are typically employed to ensure purity, reflecting the industry’s focus on quality control standards.

From a synthetic perspective, this compound exemplifies advancements in catalytic C-H functionalization, a trending methodology in organic synthesis. Its production often involves Pd-catalyzed cross-coupling or microwave-assisted reactions, techniques popularized for their efficiency and reduced environmental impact. These methods align with the Principles of Green Chemistry, a frequently searched topic among sustainability-driven researchers.

Safety profiles of CAS No. 2229524-11-0 are rigorously documented, with emphasis on non-hazardous handling protocols. While not classified as a regulated substance, proper PPE (personal protective equipment) is recommended during lab use, as with all fine chemicals. Storage conditions typically suggest ambient temperatures and desiccated environments to maintain stability—a detail often queried in chemical database searches.

The commercial availability of 2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2-oxoacetic acid through specialty chemical suppliers has expanded, driven by its utility in high-throughput screening libraries. Pricing trends correlate with scale-up feasibility, another hot topic in process chemistry discussions. Patent literature reveals its incorporation in bioconjugation strategies, particularly for proteomics applications, reflecting interdisciplinary innovation.

In summary, CAS No. 2229524-11-0 represents a convergence of cutting-edge chemistry and practical applications. Its relevance to drug development, sustainable agriculture, and catalysis research ensures continued interest, while its structural features inspire novel molecular designs. As the scientific community prioritizes efficient synthesis and environmental safety, this compound stands as a model for next-generation chemical innovation.